Cas no 2138013-31-5 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine
• CAS No: 2138013-31-5
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 5852648
• PubChem ID: 165484867
• Update Time: 2025-07-20

N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine
• EN300-1131030
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methoxybutane-1,2-diamine
• 2138013-31-5

• Inchi： 1S/C11H21N5O/c1-17-5-3-9(12)6-14-11-2-4-15-16(11)10-7-13-8-10/h2,4,9-10,13-14H,3,5-8,12H2,1H3
• InChI Key： RNUWEENDRCBNSZ-UHFFFAOYSA-N
• SMILES： O(C)CCC(CNC1=CC=NN1C1CNC1)N

Computed Properties

• Exact Mass: 239.17461031g/mol
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.1Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine

Comprehensive Overview of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine (CAS No. 2138013-31-5)

The compound N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine (CAS No. 2138013-31-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the azetidine and pyrazole moieties, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the context of kinase inhibitors and GPCR-targeted drugs.

One of the most frequently searched questions related to this compound is: "What is the role of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine in drug development?" The answer lies in its versatile chemical framework. The azetidine ring, a four-membered nitrogen heterocycle, is known for its conformational rigidity and ability to improve metabolic stability. Meanwhile, the pyrazole moiety is a common pharmacophore in many FDA-approved drugs, contributing to binding affinity and selectivity. These attributes make CAS No. 2138013-31-5 a valuable scaffold for designing next-generation small-molecule drugs.

In recent years, the demand for heterocyclic compounds like N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine has surged due to their applications in treating chronic diseases such as cancer and inflammatory disorders. A trending topic in this domain is the exploration of targeted therapies, where precision medicine relies on structurally optimized molecules to minimize off-target effects. This compound's methoxybutane side chain further enhances its pharmacokinetic properties, making it a subject of intense study in preclinical research.

Another hot topic is the compound's potential in central nervous system (CNS) drug development. Given the azetidine ring's ability to cross the blood-brain barrier, researchers are investigating its utility in neurodegenerative diseases like Alzheimer's and Parkinson's. The pyrazole component also offers opportunities for modulating neurotransmitter receptors, addressing a critical need in neuropharmacology. These applications align with the growing interest in brain-penetrant molecules, a frequently searched term in scientific literature.

From a synthetic chemistry perspective, the preparation of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine involves multi-step organic transformations, including aza-Michael additions and cyclization reactions. These methods are often optimized for scalability and yield, catering to the pharmaceutical industry's demand for efficient synthesis routes. The compound's CAS No. 2138013-31-5 is frequently referenced in patent filings, highlighting its commercial relevance.

Environmental and safety considerations are also paramount. While not classified as hazardous, the compound's handling requires standard laboratory precautions. Its biodegradability and ecotoxicity profiles are under investigation, reflecting the broader trend of green chemistry in drug design. This aligns with user searches for "sustainable pharmaceutical synthesis" and "eco-friendly drug development."

In summary, N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methoxybutane-1,2-diamine (CAS No. 2138013-31-5) represents a cutting-edge intersection of chemistry and medicine. Its structural complexity and functional diversity position it as a key player in the future of precision medicine and therapeutic innovation. As research progresses, this compound is likely to feature prominently in both academic and industrial discussions, answering the growing demand for advanced bioactive molecules.